5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one
Overview
Description
5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one is a halogenated heterocycle . It is a solid compound with the empirical formula C6H4IN3 . Its molecular weight is 245.02 .
Synthesis Analysis
The synthesis of a series of 4-alkylamino-7-methyl analogs of tubercidin from 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine has been described . This process involves methylation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with methyl iodide and reaction of this 7-methyl product with the appropriate amine in a Parr bomb at elevated temperatures .Molecular Structure Analysis
The molecular structure of 5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one can be represented by the SMILES stringIc1c[nH]c2ncncc12
. The InChI key for this compound is IZYCEYOIUVOAQW-UHFFFAOYSA-N
. Chemical Reactions Analysis
While specific chemical reactions involving 5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one are not mentioned in the search results, it is known that this compound can be obtained by iodine reaction of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with NIS .Physical And Chemical Properties Analysis
5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one is a solid compound . Its molecular weight is 245.02 , and its empirical formula is C6H4IN3 .Scientific Research Applications
Synthesis and Structural Assignment
One line of research involves the synthesis of N-methyl isomers of 2-amino-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one, with findings indicating their inhibitory activity on xanthine oxidase, an enzyme involved in the metabolic breakdown of purines in humans (Seela et al., 1984). Additionally, studies on the methylation of 4-amino-7H-pyrrolo[2,3-d]pyrimidine have led to the development of methods for selective N-7 methylation, showcasing the compound's versatility in synthetic chemistry (Seela & Bussmann, 1981).
Antitumor Activity
A novel compound designed as a potent dual inhibitor of thymidylate synthase and dihydrofolate reductase, with the aim of serving as an antitumor agent, highlights the potential of pyrrolo[2,3-d]pyrimidin-4-one derivatives in cancer therapy (Gangjee et al., 2000). Further research into pyrrolo[2,3-d]pyrimidin-4-ones revealed their broad spectrum of biological activities, including cytotoxic properties against human cancer cell lines, suggesting their value as chemotherapeutic agents (Atapour-Mashhad et al., 2011).
Nucleoside Analogs and Binding Studies
Studies on pyrrolo[2,3-d]pyrimidine derivatives related to nucleoside antibiotics toyocamycin and sangivamycin have explored their synthesis and biological activity, contributing to our understanding of their potential medicinal applications (Gupta et al., 1989). Furthermore, research into substituted 3H-pyrrolo[2,3-d]pyrimidin-2(7H)-one nucleoside analogues has demonstrated their ability to selectively bind CG inversions in DNA triple helices, indicating their utility in genetic research and potentially therapeutic interventions (Ranasinghe et al., 2005).
properties
IUPAC Name |
5-iodo-7-methyl-3H-pyrrolo[2,3-d]pyrimidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6IN3O/c1-11-2-4(8)5-6(11)9-3-10-7(5)12/h2-3H,1H3,(H,9,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUMYEYMXTBEQRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=C1N=CNC2=O)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6IN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-iodo-7-methyl-1H-pyrrolo[2,3-d]pyrimidin-4-one |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.